molecular formula C18H18N2O5S B252842 Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate

Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate

Cat. No. B252842
M. Wt: 374.4 g/mol
InChI Key: DBTBWHAWUUWAFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate, also known as CTMTC, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CTMTC belongs to the class of thienopyridine derivatives and has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic properties.

Scientific Research Applications

Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and diabetes. In cancer research, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has been found to inhibit the proliferation of cancer cells and induce apoptosis through the activation of caspase-3 and caspase-9 pathways. Inflammation research has shown that Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. In diabetes research, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has been found to exhibit anti-diabetic properties by reducing blood glucose levels and improving insulin sensitivity.

Mechanism of Action

The mechanism of action of Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate is not fully understood, but it is believed to involve the modulation of various signaling pathways. In cancer research, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. In inflammation research, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has been found to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines. In diabetes research, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has been found to activate the AMPK pathway, which is involved in glucose and lipid metabolism.
Biochemical and Physiological Effects:
Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-diabetic properties. In cancer research, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has been found to induce apoptosis in cancer cells and inhibit tumor growth. In inflammation research, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has been found to reduce the production of pro-inflammatory cytokines and alleviate symptoms of inflammation. In diabetes research, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has been found to reduce blood glucose levels and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate has several advantages for lab experiments, including its high purity and yield, ease of synthesis, and low toxicity. However, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate also has some limitations, including its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate research, including the development of more efficient synthesis methods, the optimization of its therapeutic applications, and the investigation of its potential side effects. Additionally, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate could be further studied in combination with other drugs to enhance its therapeutic effects. Overall, Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate shows promising potential for the treatment of various diseases and warrants further investigation.

Synthesis Methods

The synthesis of Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate involves the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride, followed by the addition of 3-methylthiophene-2-carboxylic acid and ethyl cyanoacetate. The resulting product is then subjected to a condensation reaction with 3,5-dimethoxybenzoyl chloride to form Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate. The synthesis method has been optimized to yield high purity and yield of Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate.

properties

Product Name

Ethyl 4-cyano-5-(3,5-dimethoxybenzamido)-3-methylthiophene-2-carboxylate

Molecular Formula

C18H18N2O5S

Molecular Weight

374.4 g/mol

IUPAC Name

ethyl 4-cyano-5-[(3,5-dimethoxybenzoyl)amino]-3-methylthiophene-2-carboxylate

InChI

InChI=1S/C18H18N2O5S/c1-5-25-18(22)15-10(2)14(9-19)17(26-15)20-16(21)11-6-12(23-3)8-13(7-11)24-4/h6-8H,5H2,1-4H3,(H,20,21)

InChI Key

DBTBWHAWUUWAFB-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=CC(=CC(=C2)OC)OC)C#N)C

Canonical SMILES

CCOC(=O)C1=C(C(=C(S1)NC(=O)C2=CC(=CC(=C2)OC)OC)C#N)C

Origin of Product

United States

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